Cas no 1448035-30-0 (3-methanesulfonyl-1-(3-methoxybenzenesulfonyl)pyrrolidine)

• Product Name: 3-methanesulfonyl-1-(3-methoxybenzenesulfonyl)pyrrolidine
• CAS No: 1448035-30-0
• MF: C₁₂H₁₇NO₅S₂
• MW: 319.397081136703
• CID: 6444859
• Update Time: 2025-06-08

3-methanesulfonyl-1-(3-methoxybenzenesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-1-(3-methoxybenzenesulfonyl)pyrrolidine
• 1-(3-methoxyphenyl)sulfonyl-3-methylsulfonylpyrrolidine

• Inchi： 1S/C12H17NO5S2/c1-18-10-4-3-5-11(8-10)20(16,17)13-7-6-12(9-13)19(2,14)15/h3-5,8,12H,6-7,9H2,1-2H3
• InChI Key： MGIYVQPMIKTABK-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC(OC)=C2)(=O)=O)CCC(S(C)(=O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-methanesulfonyl-1-(3-methoxybenzenesulfonyl)pyrrolidine

Comprehensive Overview of 3-Methanesulfonyl-1-(3-Methoxybenzenesulfonyl)Pyrrolidine (CAS No. 1448035-30-0)

3-Methanesulfonyl-1-(3-methoxybenzenesulfonyl)pyrrolidine (CAS No. 1448035-30-0) is a specialized sulfonyl-containing heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a pyrrolidine core substituted with both methanesulfonyl and 3-methoxybenzenesulfonyl groups, making it a versatile intermediate for drug discovery and material science applications. Its unique structural attributes contribute to its potential as a building block for bioactive molecules targeting enzymes and receptors.

In recent years, the demand for sulfonamide derivatives like 3-methanesulfonyl-1-(3-methoxybenzenesulfonyl)pyrrolidine has surged due to their role in modulating protein-protein interactions and enzyme inhibition. Researchers frequently explore its utility in designing kinase inhibitors and GPCR modulators, aligning with trends in precision medicine. The compound’s methoxybenzenesulfonyl moiety enhances solubility, a critical factor in optimizing pharmacokinetic properties—a hot topic in drug formulation discussions.

The synthesis of CAS No. 1448035-30-0 typically involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate purity, a key concern for industries prioritizing quality control. Environmental and regulatory compliance also drives interest in greener synthetic routes, reflecting the broader shift toward sustainable chemistry.

From an industrial perspective, 3-methanesulfonyl-1-(3-methoxybenzenesulfonyl)pyrrolidine is often cataloged by suppliers specializing in fine chemicals and custom synthesis. Its applications extend to catalysis and material science, where sulfonyl groups act as electron-withdrawing ligands. FAQs in academic forums frequently address its stability under acidic conditions and compatibility with cross-coupling reactions—topics pivotal for process optimization.

Emerging studies highlight its potential in neurodegenerative disease research, particularly in modulating oxidative stress pathways. This aligns with growing public interest in brain health and longevity science. Moreover, its meta-substituted aromatic ring offers steric advantages for structure-activity relationship (SAR) studies, a focal point in medicinal chemistry publications.

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